![molecular formula C15H28N2O2 B5594071 ethyl 3-[(2,2,6,6-tetramethyl-4-piperidinyl)amino]-2-butenoate](/img/structure/B5594071.png)
ethyl 3-[(2,2,6,6-tetramethyl-4-piperidinyl)amino]-2-butenoate
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Description
Synthesis Analysis
The synthesis of related compounds demonstrates various chemical strategies. For instance, ethyl 2-methyl-2,3-butadienoate undergoes [4 + 2] annulation with N-tosylimines, showcasing a method that might be adaptable for the synthesis of ethyl 3-[(2,2,6,6-tetramethyl-4-piperidinyl)amino]-2-butenoate derivatives. This reaction proceeds with complete regioselectivity and excellent yields, indicative of the sophisticated approaches available for constructing complex piperidinyl compounds (Zhu, Lan, & Kwon, 2003).
Molecular Structure Analysis
The molecular structure of related piperidinyl compounds has been elucidated through crystallographic studies. These studies reveal the spatial arrangement of atoms and the conformational details, critical for understanding the compound's reactivity and interactions. For example, differences in the conformation of phenoxycarbonyl and piperidine rings in such compounds influence their chemical behavior (Raghuvarman, Sivakumar, Thanikachalam, & Aravindhan, 2014).
Chemical Reactions and Properties
Ethyl 3-[(2,2,6,6-tetramethyl-4-piperidinyl)amino]-2-butenoate likely partakes in reactions typical of esters and amines, such as hydrolysis, esterification, and amide formation. The specific chemical properties would depend on the functional groups present and the molecular structure. Research into similar compounds provides insights into potential reactivity and applications, emphasizing the importance of understanding both the electrophilic and nucleophilic sites within the molecule for targeted chemical synthesis (Matsui et al., 1986).
Mechanism of Action
Safety and Hazards
The safety and hazards of related compounds have been studied. For instance, the European Food Safety Authority concluded that the substance N,N’-Bis(2,2,6,6-tetramethyl-4-piperidinyl) isophthalamide is not a safety concern for the consumer if used as an additive in plastics and its migration does not exceed 5 mg/kg food .
properties
IUPAC Name |
ethyl (E)-3-[(2,2,6,6-tetramethylpiperidin-4-yl)amino]but-2-enoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H28N2O2/c1-7-19-13(18)8-11(2)16-12-9-14(3,4)17-15(5,6)10-12/h8,12,16-17H,7,9-10H2,1-6H3/b11-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TYIHVGIUNRELAO-DHZHZOJOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C=C(C)NC1CC(NC(C1)(C)C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)/C=C(\C)/NC1CC(NC(C1)(C)C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H28N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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